Cas no 562091-86-5 (L-Threonine, glycyl-L-serylglycyl-)
562091-86-5 structure
Product Name:L-Threonine, glycyl-L-serylglycyl-
CAS No:562091-86-5
MF:C11H20N4O7
MW:320.299102783203
CID:1597653
PubChem ID:71444799
Update Time:2024-08-30
L-Threonine, glycyl-L-serylglycyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Threonine, glycyl-L-serylglycyl-
- (2S,3R)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-3-hydroxypropanoyl]amino]acetyl]amino]-3-hydroxybutanoic acid
- DTXSID20853550
- Glycyl-L-serylglycyl-L-threonine
- 562091-86-5
-
- Inchi: 1S/C11H20N4O7/c1-5(17)9(11(21)22)15-8(19)3-13-10(20)6(4-16)14-7(18)2-12/h5-6,9,16-17H,2-4,12H2,1H3,(H,13,20)(H,14,18)(H,15,19)(H,21,22)/t5-,6+,9+/m1/s1
- InChI Key: IFTZEUSLYLXCTN-JHEQGTHGSA-N
- SMILES: O[C@H](C)[C@@H](C(=O)O)NC(CNC([C@H](CO)NC(CN)=O)=O)=O
Computed Properties
- Exact Mass: 320.1333
- Monoisotopic Mass: 320.13319899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.2
- Topological Polar Surface Area: 191Ų
Experimental Properties
- Density: 1.440±0.06 g/cm3(Predicted)
- Boiling Point: 867.2±65.0 °C(Predicted)
- PSA: 191.08
- pka: 3.23±0.10(Predicted)
L-Threonine, glycyl-L-serylglycyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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